Cas no 852860-16-3 (2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide)

• Product Name: 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide
• CAS No: 852860-16-3
• MF: C₁₅H₁₈ClFN₂O₂
• MW: 312.767026424408
• CID: 5916907
• PubChem ID: 4784903
• Update Time: 2025-10-05

2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS000853784
• SR-01000067921
• SR-01000067921-1
• 852860-16-3
• EN300-26684199
• Z18391339
• starbld0000987
• 2-(2-chloro-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)propanamide
• 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide

• Inchi： 1S/C15H18ClFN2O2/c1-9(2)15(4,8-18)19-14(20)10(3)21-13-6-5-11(17)7-12(13)16/h5-7,9-10H,1-4H3,(H,19,20)
• InChI Key： BOUCARIRIVVKEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(NC(C#N)(C)C(C)C)=O)F

Computed Properties

• Exact Mass: 312.1040837g/mol
• Monoisotopic Mass: 312.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide

Introduction to 2-(2-Chloro-4-Fluorophenoxy)-N-(2-Cyano-3-Methylbutan-2-yl)propanamide (CAS No. 852860-16-3)

2-(2-Chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide, with the CAS number 852860-16-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amides and is characterized by its unique molecular structure, which includes a chloro and fluorophenoxy substituent, as well as a cyano and methylbutan-2-yl group. These functional groups contribute to the compound's distinct chemical properties and biological activities.

The molecular formula of 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide is C₁₅H₁₄ClFNO₃, and its molecular weight is approximately 307.73 g/mol. The compound's structural complexity provides a foundation for its diverse interactions with biological systems, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the potential of 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide as an inhibitor of specific enzymes and receptors. One notable area of interest is its activity against protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. Studies have shown that this compound can selectively inhibit certain protein kinases, thereby modulating signaling pathways involved in disease progression.

In addition to its potential as a kinase inhibitor, 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, making it a promising candidate for the treatment of inflammatory conditions.

The pharmacokinetic profile of 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound's oral bioavailability is relatively high, and it demonstrates good tissue penetration, allowing it to reach target sites effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong basis for advancing the compound into later-stage clinical trials.

The potential applications of 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide extend beyond its use as a therapeutic agent. It has also been explored as a tool in basic research to study the mechanisms underlying various biological processes. For example, its ability to modulate specific signaling pathways makes it useful for investigating the roles of these pathways in disease development and progression.

In conclusion, 2-(2-chloro-4-fluorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)propanamide (CAS No. 852860-16-3) is a promising compound with a wide range of potential applications in both medicinal chemistry and basic research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.